2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H17ClN4OS/c1-14-3-2-4-17(11-14)24-20(27)13-28-21-19-12-18(25-26(19)10-9-23-21)15-5-7-16(22)8-6-15/h2-12H,13H2,1H3,(H,24,27)
• InChI Key: AHNYDDJIURGIKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H17ClN4OS
• Molecular Weight: 408.9 g/mol

Description

The compound “2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methylphenyl)acetamide” is a chemical compound with the molecular formula C21H17ClN4OS2. It has an average mass of 440.969 Da and a monoisotopic mass of 440.053223 Da.

Molecular Structure Analysis

The molecular structure of this compound is based on the pyrazolo[1,5-a]pyrazine scaffold, which is a bicyclic system containing a pyrazole ring fused with a pyrazine ring.

Physical And Chemical Properties Analysis

The compound has a melting point of 292-295°C. Its 13C NMR spectrum shows various peaks corresponding to the different carbon atoms in the molecule.

Mechanism of Action

Target of Action

The primary target of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methylphenyl)acetamide is Cyclin-Dependent Kinase 2 (CDK2). CDK2 plays a crucial role in cell cycle regulation, particularly in the transition from the G1 phase to the S phase, and is essential for DNA replication and cell division .

Mode of Action

This compound acts as a CDK2 inhibitor. By binding to the ATP-binding site of CDK2, it prevents the phosphorylation of downstream substrates necessary for cell cycle progression. This inhibition leads to cell cycle arrest at the G1 phase, thereby halting cell proliferation .

Biochemical Pathways

The inhibition of CDK2 affects several downstream pathways:

• Apoptosis Induction : Prolonged cell cycle arrest can trigger apoptotic pathways, leading to programmed cell death. This is particularly beneficial in targeting cancer cells .

Pharmacokinetics

The pharmacokinetic profile of this compound includes:

• Excretion : The metabolites are excreted mainly through the renal route .

Result of Action

At the molecular level, the inhibition of CDK2 leads to reduced phosphorylation of retinoblastoma protein (Rb), preventing the release of E2F transcription factors. This results in cell cycle arrest and reduced proliferation of cancer cells. At the cellular level, this can lead to apoptosis, especially in rapidly dividing tumor cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other biochemical agents can influence the stability and efficacy of the compound. For instance:

• Biochemical Agents : The presence of other drugs or metabolic inhibitors can affect its metabolism and bioavailability .

This detailed understanding of the mechanism of action of 2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3-methylphenyl)acetamide highlights its potential as a therapeutic agent, particularly in the treatment of cancers characterized by uncontrolled cell proliferation.

: Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors : Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study